Bis(1,4-di-t-butyl-1,3-diazabutadienyl)cobalt(II) Co(DAD)2, min. 98% (99.999%-Co)

• IUPAC Name: cobalt;N,N'-ditert-butylethane-1,2-diimine
• InChI: InChI=1S/2C10H20N2.Co/c2*1-9(2,3)11-7-8-12-10(4,5)6;/h2*7-8H,1-6H3
• InChI Key: HYCRFFVLCILIMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N=CC=NC(C)(C)C.CC(C)(C)N=CC=NC(C)(C)C.[Co]
• Molecular Formula: C20H40CoN4
• Molecular Weight: 395.5 g/mol
• CAS RN: 177099-51-3

Description

“Bis(1,4-di-t-butyl-1,3-diazabutadienyl)cobalt(II) Co(DAD)2, min. 98% (99.999%-Co) PURATREM” is a compound with the CAS Number: 177099-51-3. It is used for the vapor deposition (ALD and CVD) of cobalt-containing films. The atomic layer deposition of cobalt metal films is described using this compound and formic acid as precursors.

Molecular Structure Analysis

The molecular formula of this compound is C20H40CoN4. It has a formula weight of 395.49. The exact mass is 395.258484.

Chemical Reactions Analysis

This compound is used in the vapor deposition (ALD and CVD) of cobalt-containing films. The atomic layer deposition of cobalt metal films is described using this compound and formic acid as precursors.

Physical And Chemical Properties Analysis

This compound appears as dark green-blue crystals. It is air sensitive. The density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

Atomic Layer Deposition (ALD)

. . .

Chemical Vapor Deposition (CVD)

. .

Pulsed Chemical Vapor Deposition (PCVD)

. .

Fabrication of Nickel and Nickel Carbide Thin Films

. It’s plausible that “Bis(1,4-di-t-butyl-1,3-diazabutadienyl)cobalt(II) Co(DAD)2” could be explored for similar applications.

Synthesis of Novel Nanostructured Materials

. .

Potential Applications in Catalysis, Energy Storage, and Health

. .

Mechanism of Action

Target of Action

Bis(1,4-di-t-butyl-1,3-diazabutadienyl)cobalt(II) Co(DAD)2 is primarily used in the field of material science, particularly in the vapor deposition (ALD and CVD) of cobalt-containing films . Its primary target is the substrate on which the cobalt-containing film is to be deposited.

Mode of Action

The compound interacts with its target (the substrate) through a process known as Atomic Layer Deposition (ALD). In this process, the compound is vaporized and reacts with the substrate surface in a sequential, self-limiting manner. This allows for the precise control of the film thickness at the atomic level .

Biochemical Pathways

Instead, it participates in physical and chemical processes to deposit cobalt-containing films on substrates .

Result of Action

The result of the action of Bis(1,4-di-t-butyl-1,3-diazabutadienyl)cobalt(II) Co(DAD)2 is the formation of high-quality, uniform cobalt-containing films. These films are used in various applications, including the fabrication of semiconductors .

Action Environment

The action of Bis(1,4-di-t-butyl-1,3-diazabutadienyl)cobalt(II) Co(DAD)2 is influenced by several environmental factors. The compound is air-sensitive, indicating that it must be handled and stored under conditions that minimize exposure to air . Additionally, the temperature and pressure conditions of the ALD or CVD process can significantly affect the quality of the deposited film .